Cas no 530-07-4 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 1,2-bis(4-hydroxy-3,5-dimethoxyphenyl)ethane-1,2-dione
- 4,4'-Dihydroxy-3,5,3',5'-tetramethoxy-benzil
- AC1L5EPH
- AC1Q5DJD
- CHEMBL1728978
- CTK1H0782
- HMS2856D24
- Syringil
- NSC-16736
- bisyringyl
- 530-07-4
- SMR000528172
- MLS000737814
- NSC16736
- SCHEMBL15288999
- DTXSID70280413
-
-
- Inchi： 1S/C18H18O8/c1-23-11-5-9(6-12(24-2)17(11)21)15(19)16(20)10-7-13(25-3)18(22)14(8-10)26-4/h5-8,21-22H,1-4H3
- InChI Key： BVROSQBQXJYCOZ-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=C(C=1)C(C(C1C=C(C(=C(C=1)OC)O)OC)=O)=O)OC)O
Computed Properties
- Exact Mass: 362.10014
- Monoisotopic Mass: 362.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.326
- Boiling Point: 608.5°C at 760 mmHg
- Flash Point: 220.6°C
- Refractive Index: 1.586
- PSA: 111.52
- LogP: 2.19780
Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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